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Compound of Interest

Compound Name: 3-(Difluoromethoxy)benzaldehyde

Cat. No.: B1301624 Get Quote

Essential Safety and Handling Guide for 3-
(Difluoromethoxy)benzaldehyde
This guide provides immediate and essential safety, operational, and disposal information for

researchers, scientists, and drug development professionals handling 3-
(Difluoromethoxy)benzaldehyde. Following these procedures is critical for ensuring

laboratory safety and proper chemical management.

Hazard Identification and Classification
3-(Difluoromethoxy)benzaldehyde is a chemical that requires careful handling due to its

potential health effects. It is classified as harmful and an irritant.[1][2][3] Inhalation, ingestion, or

skin contact can be harmful.[1] The compound is known to cause irritation to the skin, eyes,

and respiratory system.[2][3]
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Hazard Classification Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[2]

[3]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[2][3]

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation.[2][3]

Acute Toxicity (Oral, Dermal,

Inhalation)
-

Harmful if swallowed, in

contact with skin, or if inhaled.

[1]

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
A systematic approach is essential when working with 3-(Difluoromethoxy)benzaldehyde to

minimize exposure and risk.

Engineering Controls
Ventilation: Always handle this chemical in a well-ventilated area.[2] For all procedures, it is

highly recommended to work within a certified chemical fume hood.[1]

Eye Wash and Safety Shower: Ensure that an emergency eye wash station and a safety

shower are readily accessible in the immediate work area.[3]

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn at all times when handling this

substance:

Eye and Face Protection: Chemical safety goggles or safety glasses with side shields are

mandatory.[1][3] If there is a splash hazard, a face shield should be worn in addition to

goggles.
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Skin Protection:

Gloves: Wear chemically resistant gloves.[1][2][3] Regularly inspect gloves for any signs of

degradation or puncture before use.

Protective Clothing: A standard laboratory coat is required.[1][3] For tasks with a higher

risk of exposure, consider additional protective clothing.

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a

NIOSH/MSHA-approved respirator with an organic vapor cartridge is recommended.[2] A

self-contained breathing apparatus should be available for emergencies.[3]

Handling Procedures
Preparation: Before starting work, ensure all necessary PPE is available and in good

condition. Confirm that the fume hood is functioning correctly.

Dispensing: Carefully dispense the chemical, avoiding the generation of mists or vapors.[3]

During Use: Avoid all direct contact with the chemical.[2] Do not get it in your eyes, on your

skin, or on your clothing.[2] Avoid breathing any fumes or vapors.[3]

After Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[1][2] Contaminated clothing should be removed and washed before reuse.[1]

Disposal Plan
Proper disposal of 3-(Difluoromethoxy)benzaldehyde and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste material containing this chemical in a designated,

properly labeled, and sealed container.[2] Keep this container in a cool, dry, and well-

ventilated area.[2]

Disposal Method: Dispose of the chemical waste through a licensed and approved waste

disposal contractor.[2] The disposal must be in accordance with all local, regional, and

national regulations.
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Environmental Precautions: Do not allow the chemical or its waste to enter drains, sewers, or

waterways.[1][2]

Emergency and First Aid Procedures
In case of accidental exposure, immediate action is required:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to rinse under the eyelids.[2][3] Seek immediate medical attention.[3]

Skin Contact: Remove all contaminated clothing and shoes immediately.[3] Wash the

affected area with plenty of soap and water for at least 15 minutes.[2][3] If skin irritation

persists, seek medical advice.[2]

Inhalation: Move the affected person to fresh air at once.[2][3] If breathing is difficult or

symptoms persist, seek medical attention.[2]

Ingestion: Wash out the mouth with water.[3] Do not induce vomiting. Seek immediate

medical attention.[3]

Physicochemical Properties
The following table summarizes key quantitative data for 3-(Difluoromethoxy)benzaldehyde.

Property Value

Molecular Formula C8H6F2O2

Molecular Weight 172.13 g/mol

Boiling Point 226.0 ± 30.0 °C at 760 mmHg[1]

Density 1.3 ± 0.1 g/cm³[1]

Flash Point 88.1 ± 19.4 °C[1]

No experimental protocols were cited in the
safety data sheets used to compile this
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information.
Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling 3-
(Difluoromethoxy)benzaldehyde from preparation to disposal.
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1. Preparation

2. Handling

3. Post-Handling & Cleanup

4. Waste Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Verify Engineering Controls
(Fume Hood, Eye Wash)

Handle Chemical in Fume Hood

Avoid Contact and Inhalation

Decontaminate Work Area

Wash Hands Thoroughly

Collect Waste in
Labeled Container

Store Waste Securely

Dispose via Approved Contractor

Click to download full resolution via product page

Caption: Workflow for handling 3-(Difluoromethoxy)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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